N-(cyclohexylmethyl)-1-methyl-2-oxo-N-pyridin-2-ylpyridine-4-carboxamide

• IUPAC Name: N-(cyclohexylmethyl)-1-methyl-2-oxo-N-pyridin-2-ylpyridine-4-carboxamide
• InChI: InChI=1S/C19H23N3O2/c1-21-12-10-16(13-18(21)23)19(24)22(17-9-5-6-11-20-17)14-15-7-3-2-4-8-15/h5-6,9-13,15H,2-4,7-8,14H2,1H3
• InChI Key: WLKVNXDKMKLHOM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C(=O)N(CC2CCCCC2)C3=CC=CC=N3
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

N-(cyclohexylmethyl)-1-methyl-2-oxo-N-pyridin-2-ylpyridine-4-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a cyclohexylmethyl group, a pyridine ring, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(cyclohexylmethyl)-1-methyl-2-oxo-N-pyridin-2-ylpyridine-4-carboxamide typically involves multi-step organic reactions. One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method is favored due to its mild reaction conditions and functional group tolerance.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and continuous flow reactors can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(cyclohexylmethyl)-1-methyl-2-oxo-N-pyridin-2-ylpyridine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Alkyl halides, nucleophiles such as amines or thiols

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(cyclohexylmethyl)-1-methyl-2-oxo-N-pyridin-2-ylpyridine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including its use as a drug candidate.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(cyclohexylmethyl)-1-methyl-2-oxo-N-pyridin-2-ylpyridine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-cyclohexyl methylone: A novel stimulant and substituted cathinone with psychoactive effects.

Cyclodextrins: Cyclic oligosaccharides with encapsulation properties.

Piperidine derivatives: Compounds with significant biological activities.

Uniqueness

N-(cyclohexylmethyl)-1-methyl-2-oxo-N-pyridin-2-ylpyridine-4-carboxamide is unique due to its specific structural features and the combination of functional groups, which confer distinct chemical and biological properties